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Compound of Interest

Compound Name: N-Nitroso Ambroxol

Cat. No.: B15809195

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitroso Ambroxol is a nitrosamine impurity that can form in ambroxol, a widely used

mucolytic agent.[1] Nitrosamines are classified as a "cohort of concern" due to their potential

genotoxic and carcinogenic properties.[2][3] Consequently, the presence of N-Nitroso
Ambroxol in pharmaceutical products is strictly monitored and controlled by regulatory

agencies to ensure patient safety. This technical guide provides a comprehensive overview of

the available toxicological data, relevant experimental protocols, and metabolic pathways

associated with N-Nitroso Ambroxol.
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Property Value Source

Chemical Name

N-(2-Amino-3,5-

dibromobenzyl)-N-((1r,4r)-4-

hydroxycyclohexyl)nitrous

amide

Manasa Life Sciences

Molecular Formula C13H17Br2N3O2 Manasa Life Sciences

Molecular Weight 407.11 g/mol Manasa Life Sciences

CAS Number Not Available Manasa Life Sciences

Toxicological Data Summary
The primary toxicological concern for N-nitroso compounds is their potential for mutagenicity

and carcinogenicity.[3] Regulatory assessment, therefore, focuses heavily on genotoxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11126534/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15809195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Result Comments Source

Acceptable Intake (AI) 1500 ng/day

Established by the

European Medicines

Agency (EMA) and

the Health Sciences

Authority (HSA) of

Singapore. This limit

is based on a negative

bacterial reverse

mutation test.

EMA, HSA

Genotoxicity (in vitro)

Negative in Bacterial

Reverse Mutation

Assay (Ames Test)

The negative result in

this key assay for

mutagenicity is the

basis for the

established

Acceptable Intake.

EMA

Acute Toxicity (Oral,

Dermal, Inhalation)
No Data Available

As per the Material

Safety Data Sheet

(MSDS), specific

studies on acute

toxicity have not been

reported.

Cleanchem

Skin

Corrosion/Irritation
No Data Available

MSDS indicates a lack

of data for this

endpoint.

Cleanchem

Serious Eye

Damage/Irritation
No Data Available

MSDS indicates a lack

of data for this

endpoint.

Cleanchem

Germ Cell

Mutagenicity
No Data Available

Beyond the bacterial

reverse mutation

assay, further specific

data on germ cell

mutagenicity is not

publicly available.

Cleanchem
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Carcinogenicity No Data Available

While N-nitroso

compounds as a class

are considered

potential carcinogens,

specific long-term

carcinogenicity

studies on N-Nitroso

Ambroxol are not

publicly available. The

focus of regulatory

control is on limiting

exposure based on

mutagenicity data.

Cleanchem

Reproductive Toxicity No Data Available

MSDS indicates a lack

of data for this

endpoint.

Cleanchem

STOT-Single

Exposure
No Data Available

MSDS indicates a lack

of data for this

endpoint.

Cleanchem

STOT-Repeated

Exposure
No Data Available

MSDS indicates a lack

of data for this

endpoint.

Cleanchem

Experimental Protocols
The cornerstone for the toxicological assessment of N-Nitroso Ambroxol, as indicated by the

EMA, is the bacterial reverse mutation assay, also known as the Ames test. This assay is

performed following guidelines such as OECD 471 and is a key component of the ICH M7

guideline for the assessment and control of DNA reactive (mutagenic) impurities in

pharmaceuticals.[4][5][6]

Bacterial Reverse Mutation Assay (Ames Test) - OECD
471
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Objective: To assess the potential of N-Nitroso Ambroxol to induce gene mutations in

bacteria. A positive result indicates mutagenic potential.

Principle: The assay utilizes specific strains of Salmonella typhimurium and Escherichia coli

that are auxotrophic for an essential amino acid (e.g., histidine for Salmonella). These strains

are unable to grow in a medium lacking this amino acid. The test substance is incubated with

the bacterial strains, and if it is a mutagen, it will cause a reverse mutation (reversion) that

restores the ability of the bacteria to synthesize the required amino acid, leading to the growth

of visible colonies.

Methodology:

Test Strains: A minimum of five strains are typically used, including four strains of S.

typhimurium (TA98, TA100, TA1535, and TA1537 or TA97) and one strain of E. coli (WP2

uvrA) or S. typhimurium (TA102). This selection of strains allows for the detection of different

types of mutations, such as frameshift and base-pair substitutions.

Metabolic Activation: Since many N-nitroso compounds are not directly mutagenic and

require metabolic activation to exert their genotoxic effects, the assay is conducted both with

and without a metabolic activation system. The most common system is a post-mitochondrial

fraction (S9 fraction) derived from the livers of rodents (e.g., rats or hamsters) pre-treated

with an enzyme-inducing agent.

Procedure (Plate Incorporation Method):

The test substance at various concentrations, the bacterial tester strain, and, if required,

the S9 mix are combined in molten top agar.

This mixture is poured onto the surface of a minimal glucose agar plate.

The plates are incubated at 37°C for 48-72 hours.

Following incubation, the number of revertant colonies on each plate is counted.

Data Analysis: The mutagenic potential is evaluated by comparing the number of revertant

colonies in the test cultures to the number in the negative (solvent) control cultures. A

substance is generally considered mutagenic if it produces a dose-dependent increase in the
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number of revertants and/or a reproducible and significant positive response in at least one

tester strain.

Visualizations
Experimental Workflow: Bacterial Reverse Mutation
Assay
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Caption: Workflow for the Bacterial Reverse Mutation Assay (Ames Test).
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Signaling Pathway: Metabolic Activation of N-
Nitrosamines
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Click to download full resolution via product page

Caption: Metabolic activation pathway of N-nitrosamines leading to genotoxicity.

Conclusion
The toxicological profile of N-Nitroso Ambroxol is primarily defined by its genotoxic potential,

which is the main focus of regulatory bodies. The established Acceptable Intake of 1500 ng/day

is based on a negative result in the bacterial reverse mutation assay, indicating that at this

level, the risk of mutagenicity is considered negligible. While data on other toxicological

endpoints are currently unavailable, the control of this impurity to the established AI is

considered protective of public health. This technical guide provides researchers and drug

development professionals with the core toxicological information and relevant methodologies

for the assessment of N-Nitroso Ambroxol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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